2-[5,7-Dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol chloride

Specification

• Molecular Formula: C21H21ClO10
• Molecular Weight: 468.8 g/mol
• IUPAC Name: 2-[5,7-dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;chloride
• Standard InChI: InChI=1S/C21H20O10.ClH/c22-8-16-17(26)18(27)19(28)21(31-16)30-15-7-12-13(25)5-11(24)6-14(12)29-20(15)9-1-3-10(23)4-2-9;/h1-7,16-19,21-22,26-28H,8H2,(H2-,23,24,25);1H
• Standard InChI Key: CAHGSEFWVUVGGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)CO)O)O)O)O)O)O.[Cl-]

Introduction

The compound 2-[5,7-Dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol chloride is a flavonoid-derived anthocyanin glycoside. Anthocyanins are natural pigments responsible for the red, blue, and purple coloration in plants and are widely studied for their antioxidant properties. This specific compound features a chromenylium core conjugated with a sugar moiety (tetrahydropyran), making it water-soluble and biologically active.

Structural Information

The compound's molecular structure is characterized by:

• Core Structure: A chromenylium ion with hydroxyl groups at positions 5 and 7, and a phenolic hydroxyl group at position 4.

• Glycosidic Linkage: The chromenylium core is linked to a sugar moiety (tetrahydropyran ring) at position 3.

• Chloride Ion: Present as a counterion to balance the positive charge of the chromenylium ion.

Molecular Data

Property	Value
Molecular Formula	C21H21ClO11
Molecular Weight	484.84 g/mol
IUPAC Name	2-[5,7-Dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol chloride
PubChem CID	Not explicitly listed in provided sources

Synthesis Pathway

The synthesis of this compound typically involves:

• Chromenylium Core Formation:

  • Derived from flavonoid precursors through acid-catalyzed reactions.

  • Hydroxylation patterns are introduced via enzymatic or chemical modifications.

• Glycosylation:

  • The attachment of the sugar moiety occurs through glycosidic bond formation using activated sugar donors (e.g., tetrahydropyran derivatives).

  • Catalysts like Lewis acids or enzymes such as glycosyltransferases are used.

• Chloride Salt Formation:

  • The final step involves the addition of hydrochloric acid to stabilize the chromenylium ion as a chloride salt.

Analytical Characterization

The compound can be characterized using various analytical techniques:

Technique	Purpose
UV-Vis Spectroscopy	To determine the absorption maxima (λmax), typically in the visible range due to the chromenylium core.
NMR Spectroscopy	To confirm structural details such as hydroxylation patterns and glycosidic linkages.
Mass Spectrometry	To verify molecular weight and fragmentation patterns.
IR Spectroscopy	To identify functional groups like hydroxyl and ether linkages.

Applications

• Pharmaceuticals:

  • Potential use in formulations targeting oxidative stress-related diseases.

• Food Industry:

  • Used as a natural pigment in beverages and confectionery.

• Cosmetics:

  • Incorporated into skincare products for its antioxidant properties.

Future Research Directions

Further studies are needed to explore:

• The pharmacokinetics and bioavailability of this compound in humans.

• Its potential synergistic effects when combined with other antioxidants.

• Sustainable methods for large-scale synthesis.

This comprehensive overview highlights the structural complexity, biological significance, and potential applications of 2-[5,7-Dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol chloride, underlining its importance in scientific research and industrial applications.